Cas no 1368406-55-6 (1-(5-(Tert-Butyl)-1H-indol-3-yl)ethanamine)

• Product Name: 1-(5-(Tert-Butyl)-1H-indol-3-yl)ethanamine
• CAS No: 1368406-55-6
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 4821267
• Update Time: 2023-08-19

1-(5-(Tert-Butyl)-1H-indol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-(tert-Butyl)-1H-indol-3-yl)ethanamine
• 1-(5-(Tert-Butyl)-1H-indol-3-yl)ethanamine

• Inchi： 1S/C14H20N2/c1-9(15)12-8-16-13-6-5-10(7-11(12)13)14(2,3)4/h5-9,16H,15H2,1-4H3
• InChI Key： BALMOVYHNALPQY-UHFFFAOYSA-N
• SMILES： N1C=C(C(C)N)C2=C1C=CC(=C2)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 3
• Topological Polar Surface Area: 41.8